Cas no 1252335-17-3 (N-[cyano(3,4,5-trimethoxyphenyl)methyl]-3-(2-fluorophenyl)propanamide)

• Product Name: N-[cyano(3,4,5-trimethoxyphenyl)methyl]-3-(2-fluorophenyl)propanamide
• CAS No: 1252335-17-3
• MF: C₂₀H₂₁FN₂O₄
• MW: 372.390148878098
• CID: 6195457
• PubChem ID: 51131770
• Update Time: 2025-09-27

N-[cyano(3,4,5-trimethoxyphenyl)methyl]-3-(2-fluorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• Z991732848
• 1252335-17-3
• N-[cyano-(3,4,5-trimethoxyphenyl)methyl]-3-(2-fluorophenyl)propanamide
• EN300-26685479
• N-[cyano(3,4,5-trimethoxyphenyl)methyl]-3-(2-fluorophenyl)propanamide
• AKOS034779624

• Inchi： 1S/C20H21FN2O4/c1-25-17-10-14(11-18(26-2)20(17)27-3)16(12-22)23-19(24)9-8-13-6-4-5-7-15(13)21/h4-7,10-11,16H,8-9H2,1-3H3,(H,23,24)
• InChI Key： LRDFXILGMNAOMS-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CCC(NC(C#N)C1C=C(C(=C(C=1)OC)OC)OC)=O

Computed Properties

• Exact Mass: 372.14853532g/mol
• Monoisotopic Mass: 372.14853532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 80.6Ų

Additional information on N-[cyano(3,4,5-trimethoxyphenyl)methyl]-3-(2-fluorophenyl)propanamide

Comprehensive Overview of N-[cyano(3,4,5-trimethoxyphenyl)methyl]-3-(2-fluorophenyl)propanamide (CAS No. 1252335-17-3)

The compound N-[cyano(3,4,5-trimethoxyphenyl)methyl]-3-(2-fluorophenyl)propanamide, identified by its CAS No. 1252335-17-3, is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the cyano group, trimethoxyphenyl moiety, and fluorophenyl propanamide backbone, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which aligns with current trends in targeted drug discovery and precision medicine.

In recent years, the demand for novel small molecules like N-[cyano(3,4,5-trimethoxyphenyl)methyl]-3-(2-fluorophenyl)propanamide has surged due to advancements in high-throughput screening and computational drug design. This compound's multi-functional groups allow for diverse interactions with biological targets, a feature highly sought after in the development of next-generation therapeutics. Its CAS No. 1252335-17-3 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research.

One of the most intriguing aspects of this compound is its potential role in addressing neurodegenerative diseases, a hot topic in modern medicine. The trimethoxyphenyl and fluorophenyl components are known to influence blood-brain barrier permeability, a critical factor in CNS drug development. Additionally, the cyano group may contribute to enhanced binding affinity, a property that could be leveraged in designing enzyme inhibitors or receptor modulators.

From a synthetic chemistry perspective, N-[cyano(3,4,5-trimethoxyphenyl)methyl]-3-(2-fluorophenyl)propanamide presents interesting challenges and opportunities. The presence of both electron-withdrawing (cyano, fluoro) and electron-donating (methoxy) groups creates a unique electronic environment that affects its reactivity. This duality makes it a valuable subject for studies on structure-activity relationships (SAR), a key focus area in medicinal chemistry.

The compound's physicochemical properties, including its logP, polar surface area, and hydrogen bonding capacity, are frequently analyzed in drug-likeness assessments. These parameters are crucial for understanding its ADME profile (Absorption, Distribution, Metabolism, and Excretion), which directly impacts its potential as a therapeutic agent. Researchers often compare derivatives of this scaffold to optimize these properties, a practice aligned with the growing emphasis on rational drug design.

In the context of green chemistry and sustainable synthesis, CAS No. 1252335-17-3 has been the subject of studies exploring atom-efficient reactions and catalytic processes. The pharmaceutical industry's shift toward environmentally friendly production methods has increased interest in optimizing the synthesis of such complex molecules while minimizing waste and energy consumption.

The analytical characterization of N-[cyano(3,4,5-trimethoxyphenyl)methyl]-3-(2-fluorophenyl)propanamide typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming its structure and purity, particularly given the compound's potential use in biological assays. The growing integration of AI-assisted spectral analysis in such characterizations represents another intersection between this molecule and contemporary research trends.

Patent landscapes reveal that derivatives of this chemical scaffold are being explored for various applications, from kinase inhibition to protein-protein interaction modulation. The strategic placement of its functional groups allows for versatile modifications, making it a valuable lead compound in multiple discovery programs. This versatility explains why CAS No. 1252335-17-3 appears in numerous scientific queries related to drug discovery pipelines.

From a commercial perspective, the availability of N-[cyano(3,4,5-trimethoxyphenyl)methyl]-3-(2-fluorophenyl)propanamide as a research chemical meets the needs of both academic and industrial laboratories. Suppliers often highlight its high purity grade and comprehensive analytical data, addressing the research community's demand for well-characterized compounds. This aligns with the broader movement toward reproducible science and data transparency in chemical research.

Looking forward, the scientific trajectory of CAS No. 1252335-17-3 appears promising. As research continues to uncover its potential applications and mechanisms of action, this compound may emerge as a key player in addressing unmet medical needs. Its story exemplifies how molecular innovation contributes to advancing human health while pushing the boundaries of chemical science.